N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-2-thiophenesulfonamide

• IUPAC Name: N-[(1,3-dimethylpyrazol-4-yl)methyl]-N-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C11H15N3O2S2/c1-9-10(7-13(2)12-9)8-14(3)18(15,16)11-5-4-6-17-11/h4-7H,8H2,1-3H3
• InChI Key: UOYPXRHCZMNLQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CN(C)S(=O)(=O)C2=CC=CS2)C
• Molecular Formula: C11H15N3O2S2
• Molecular Weight: 285.4 g/mol

Description

N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-2-thiophenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DMPT, and it has been shown to have a variety of biochemical and physiological effects that make it useful for a wide range of research applications. In

Mechanism of Action

DMPT is believed to work by inhibiting the activity of monoamine oxidase (MAO), an enzyme that breaks down neurotransmitters such as dopamine and serotonin. By inhibiting the activity of MAO, DMPT can increase the levels of these neurotransmitters in the brain, which could have a variety of effects on brain function and behavior.
Biochemical and Physiological Effects:
DMPT has been shown to have a variety of biochemical and physiological effects. In addition to its effects on neurotransmitter release, DMPT has also been shown to have an effect on the immune system. Specifically, DMPT has been shown to increase the production of cytokines, which are signaling molecules that play a key role in the immune response.

Advantages and Limitations for Lab Experiments

One advantage of DMPT for lab experiments is its ability to selectively inhibit the activity of MAO. This can be useful for studying the effects of neurotransmitter release on brain function and behavior. However, one limitation of DMPT is that it can be toxic at high doses, which could limit its use in certain types of experiments.

Future Directions

There are many potential future directions for research on DMPT. One area of research that could be explored is the development of new drugs that target the same biochemical pathways as DMPT. Additionally, further research could be done to explore the effects of DMPT on different neurotransmitter systems, as well as its potential applications in the treatment of neurological disorders. Finally, more research could be done to explore the safety and toxicity of DMPT at different doses, which could help to inform its use in future experiments.

Synthesis Methods

The synthesis of DMPT involves the reaction of 1,3-dimethyl-1H-pyrazol-4-yl-methylamine with 2-chloroethylthiophene-3-sulfonate. The reaction is typically carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as acetonitrile. The resulting product is then purified using techniques such as column chromatography or recrystallization.

Scientific Research Applications

DMPT has been studied for its potential applications in a variety of scientific research fields. One area of research where DMPT has shown promise is in the study of the central nervous system. DMPT has been shown to have an effect on the release of neurotransmitters, which could be useful in the study of neurological disorders such as Parkinson's disease.